Cas no 873537-32-7 (Tert-Butyl (4-cyanocyclohexyl)carbamate)

Tert-Butyl (4-cyanocyclohexyl)carbamate structure

873537-32-7 structure

Product Name:Tert-Butyl (4-cyanocyclohexyl)carbamate

CAS No:873537-32-7

MF:C₁₂H₂₀N₂O₂

MW:224.299403190613

MDL:MFCD18914313

CID:1069464

PubChem ID:46172880

Update Time:2024-12-09

Tert-Butyl (4-cyanocyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl trans-4-cyanocyclohexylcarbamate
- tert-Butyl (4-cyanocyclohexyl)carbamate
- tert-Butyl cis-4-cyanocyclohexylcarbamate
- trans-1-(Boc-amino)-4-cyanocyclohexane
- (4-Cyano-cyclohexyl)-carbamic acid tert-butyl ester
- tert-butyl N-(4-cyanocyclohexyl)carbamate
- C12H20N2O2
- tert-butyl ((1r,4r)-4-cyanocyclohexyl)carbamate
- tert-butyl (trans)-4-cyanocyclohexylcarbamate
- QHZJRHRMFIDRFL-MGCOHNPYSA-N
- Carbamic acid,
- 1,1-Dimethylethyl N-(trans-4-cyanocyclohexyl)carbamate (ACI)
- Carbamic acid, (trans-4-cyanocyclohexyl)-, 1,1-dimethylethyl ester (9CI)
- tert-Butyl (trans-4-cyanocyclohexyl)carbamate
- AKOS023413591
- TERT-BUTYL N-[(1R,4R)-4-CYANOCYCLOHEXYL]CARBAMATE
- SCHEMBL25693389
- EN300-7195107
- cis-1-(Boc-amino)-3-cyanocyclohexane
- AKOS028112701
- AT13197
- MFCD18914313
- 873537-32-7
- trans tert-Butyl (4-cyanocyclohexyl)carbamate
- DB-125871
- 1198163-56-2
- Carbamic acid, N-(4-cyanocyclohexyl)-, 1,1-dimethylethyl ester
- trans-1-(Boc-Amino)-4-cyanocyclohexane,97%
- MFCD22205838
- CS-0130416
- SCHEMBL19915899
- MFCD11707221
- SY039199
- Carbamic acid, (trans-4-cyanocyclohexyl)-, 1,1-dimethylethyl ester
- SY292180
- SY310087
- TERT-BUTYL N-[(1S,4S)-4-CYANOCYCLOHEXYL]CARBAMATE
- A1-50255
- YJB53732
- DB-432726
- 1-(Boc-amino)-4-cyanocyclohexane
- 1303968-12-8
- AS-43348
- CS-0444226
- cis-1-(Boc-amino)-4-cyanocyclohexane
- DTXSID901179271
- EN300-5510682
- SB39254
- SCHEMBL880633
- Tert-Butyl (4-cyanocyclohexyl)carbamate
- MDL： MFCD18914313
- Inchi： 1S/C12H20N2O2/c1-12(2,3)16-11(15)14-10-6-4-9(8-13)5-7-10/h9-10H,4-7H2,1-3H3,(H,14,15)/t9-,10-
- InChI Key： QHZJRHRMFIDRFL-MGCOHNPYSA-N
- SMILES： N([C@H]1CC[C@H](C#N)CC1)C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 224.152477885g/mol
Monoisotopic Mass: 224.152477885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.1
XLogP3: 1.9

Tert-Butyl (4-cyanocyclohexyl)carbamate Security Information

HazardClass：6.1

Tert-Butyl (4-cyanocyclohexyl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB28637-0.25g	Tert-Butyl (4-cyanocyclohexyl)carbamate	873537-32-7	97%	0.25g	912.00	2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB28637-1g	Tert-Butyl (4-cyanocyclohexyl)carbamate	873537-32-7	97%	1g	2246.00	2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB28637-5g	Tert-Butyl (4-cyanocyclohexyl)carbamate	873537-32-7	97%	5g	7299.00	2021-06-01
TRC	T309631-100mg	tert-butyl (4-cyanocyclohexyl)carbamate	873537-32-7		100mg	$ 70.00	2022-06-02
TRC	T309631-500mg	tert-butyl (4-cyanocyclohexyl)carbamate	873537-32-7		500mg	$ 230.00	2022-06-02
TRC	T309631-1g	tert-butyl (4-cyanocyclohexyl)carbamate	873537-32-7		1g	$ 340.00	2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TM722-50mg	Tert-Butyl (4-cyanocyclohexyl)carbamate	873537-32-7	97%	50mg	267.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TM722-200mg	Tert-Butyl (4-cyanocyclohexyl)carbamate	873537-32-7	97%	200mg	667.0CNY	2021-07-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X34825-250mg	trans-1-(Boc-amino)-4-cyanocyclohexane	873537-32-7	97%	250mg	¥373.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X34825-100mg	trans-1-(Boc-amino)-4-cyanocyclohexane	873537-32-7	97%	100mg	¥257.0	2024-07-18

Tert-Butyl (4-cyanocyclohexyl)carbamate Production Method

Production Method 1

111300-06-2

873537-32-7

1198163-56-2

Reaction Conditions

1.1 Reagents: Imidazole , Triphenylphosphine , Iodine Solvents: Dichloromethane ; rt → 0 °C; 0 °C; 16 h, rt
2.1 Reagents: Potassium carbonate , Diphenyliodonium hexafluorophosphate Catalysts: Cuprous iodide , 2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile Solvents: Dimethyl sulfoxide ; 2 min; 2 h, rt

Reference

The Merger of Aryl Radical-Mediated Halogen-Atom Transfer (XAT) and Copper Catalysis for the Modular Cross-Coupling-Type Functionalization of Alkyl Iodides

Caiger, Lewis ; et al, ACS Catalysis, 2023, 13(7), 4985-4991

Production Method 2

643067-91-8

873537-32-7

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; 0 °C; 30 min, 0 °C

Reference

3-Oxoisoindoline-1-carboxamides: Potent, State-Dependent Blockers of Voltage-Gated Sodium Channel NaV1.7 with Efficacy in Rat Pain Models

Macsari, Istvan; et al, Journal of Medicinal Chemistry, 2012, 55(15), 6866-6880

Production Method 3

7677-24-9

1204401-31-9

873537-32-7

1198163-56-2

Reaction Conditions

1.1 Reagents: Potassium carbonate , Diphenyliodonium hexafluorophosphate Catalysts: Cuprous iodide , 2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile Solvents: Dimethyl sulfoxide ; 2 min; 2 h, rt

Reference

The Merger of Aryl Radical-Mediated Halogen-Atom Transfer (XAT) and Copper Catalysis for the Modular Cross-Coupling-Type Functionalization of Alkyl Iodides

Caiger, Lewis ; et al, ACS Catalysis, 2023, 13(7), 4985-4991